Cas no 861226-07-5 (N'-(4-methoxyphenyl)-N-pentylethanediamide)

• Product Name: N'-(4-methoxyphenyl)-N-pentylethanediamide
• CAS No: 861226-07-5
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5480720
• Update Time: 2025-06-10

N'-(4-methoxyphenyl)-N-pentylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methoxyphenyl)-N-pentyloxamide
• N'-(4-methoxyphenyl)-N-pentylethanediamide

• Inchi： 1S/C14H20N2O3/c1-3-4-5-10-15-13(17)14(18)16-11-6-8-12(19-2)9-7-11/h6-9H,3-5,10H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key： YZLOAKPIHTVUKW-UHFFFAOYSA-N
• SMILES： C(NCCCCC)(=O)C(NC1=CC=C(OC)C=C1)=O

Additional information on N'-(4-methoxyphenyl)-N-pentylethanediamide

Comprehensive Overview of N'-(4-methoxyphenyl)-N-pentylethanediamide (CAS No. 861226-07-5)

N'-(4-methoxyphenyl)-N-pentylethanediamide (CAS No. 861226-07-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This diamide derivative, characterized by its methoxyphenyl and pentyl functional groups, is often explored for its role in drug development, particularly in modulating biological pathways. Researchers are increasingly interested in its synthetic versatility and bioactivity, making it a subject of ongoing studies in medicinal chemistry.

The compound's molecular structure, featuring an ethanediamide backbone, allows for diverse interactions with biological targets. Its 4-methoxyphenyl moiety is particularly noteworthy, as this group is commonly associated with enhanced solubility and metabolic stability in drug-like molecules. Meanwhile, the N-pentyl chain contributes to lipophilicity, a critical factor in membrane permeability and bioavailability. These attributes make N'-(4-methoxyphenyl)-N-pentylethanediamide a valuable scaffold for designing novel therapeutics, especially in areas like central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for high-purity synthetic intermediates like CAS No. 861226-07-5 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. The compound's relevance is further highlighted by its frequent appearance in patents related to G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors. Given the growing focus on personalized medicine, researchers are also investigating its potential as a precursor for targeted therapies.

From a synthetic chemistry perspective, N'-(4-methoxyphenyl)-N-pentylethanediamide is typically prepared via amide coupling reactions, often employing reagents like carbodiimides or activated esters. Optimizing its synthesis remains a key challenge, with efforts directed toward improving yield and scalability. Environmental considerations have also prompted the development of greener synthetic routes, aligning with the broader trend of sustainable chemistry.

The compound's physicochemical properties, including its melting point, solubility profile, and stability under various conditions, are critical for its practical applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to characterize and quantify CAS No. 861226-07-5 in research settings. These methods ensure compliance with stringent quality control standards, which are essential for its use in preclinical studies.

Looking ahead, N'-(4-methoxyphenyl)-N-pentylethanediamide is poised to play a pivotal role in addressing unmet medical needs. Its integration into drug discovery pipelines reflects the broader shift toward structure-based drug design and computational modeling. As the scientific community continues to explore its potential, this compound exemplifies the intersection of innovation and practical utility in modern chemistry.